Cas no 7408-09-5 (2-Piperidin-1-ylacetohydrazide)

• Product Name: 2-Piperidin-1-ylacetohydrazide
• CAS No: 7408-09-5
• MF: C₇H₁₅N₃O
• MW: 157.213501214981
• MDL: MFCD02269933
• CID: 1077180
• PubChem ID: 6421769
• Update Time: 2025-06-08

2-Piperidin-1-ylacetohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-(Piperidin-1-yl)acetohydrazide
• 2-Piperidin-1-ylacetohydrazide
• 2-piperidylacetohydrazide
• N-Amino-2-piperidylacetamide
• N-Piperidinoacethydrazid
• N-Piperidinoacetylhydrazid
• piperidin-1-yl-acetic acid hydrazide
• Piperidinoessigsaeure-hydrazid
• DTXSID20423631
• MFCD02269933
• AKOS002314755
• 2-(1-Piperidinyl)acetohydrazide
• LS-05918
• 7408-09-5
• SCHEMBL4089872
• SB41690
• Piperidin-1-yl-acetic acid, hydrazide
• CS-0117695
• 1-Piperidineacetic acid, hydrazide
• STK804763
• DB-181487
• 2-(1-piperidinyl)acetohydrazide(SALTDATA: FREE)
• ALBB-017872

• MDL： MFCD02269933
• Inchi： 1S/C7H15N3O/c8-9-7(11)6-10-4-2-1-3-5-10/h1-6,8H2,(H,9,11)
• InChI Key： RPFBMWXGJRIJOJ-UHFFFAOYSA-N
• SMILES： O=C(CN1CCCCC1)NN

Computed Properties

• Exact Mass: 157.12200
• Monoisotopic Mass: 157.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 58.4Ų

Experimental Properties

• PSA: 58.36000
• LogP: 0.49130

Additional information on 2-Piperidin-1-ylacetohydrazide

Compound CAS No. 7408-09-5: 2-(Piperidin-1-yl)acetohydrazide

2-(Piperidin-1-yl)acetohydrazide, also known by its CAS registry number CAS No. 7408-09-5, is a versatile organic compound with significant applications in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential utility in drug design and catalytic processes. In this article, we will delve into the structural characteristics, synthesis methods, applications, and recent advancements associated with this compound.

The molecular structure of 2-(Piperidin-1-yl)acetohydrazide comprises a piperidine ring attached to an acetohydrazide group. The piperidine moiety, a six-membered saturated ring containing one nitrogen atom, contributes to the compound's stability and reactivity. The acetohydrazide group, consisting of an acetyl group linked to a hydrazine derivative, adds functional versatility to the molecule. This combination makes the compound a valuable building block in organic synthesis.

Recent studies have highlighted the role of CAS No. 7408-09-5 in the development of novel therapeutic agents. Researchers have explored its potential as a precursor for bioactive compounds, particularly in the realm of anti-inflammatory and anti-tumor drug discovery. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising anti-proliferative activity against various cancer cell lines.

In addition to its pharmacological applications, 2-(Piperidin-1-yl)acetohydrazide has been utilized as a catalyst in asymmetric synthesis reactions. Its ability to facilitate enantioselective transformations has made it a valuable tool in the synthesis of chiral molecules, which are critical components in modern drug development.

The synthesis of this compound typically involves a multi-step process, often starting with the preparation of hydrazine derivatives followed by their reaction with appropriate alkylating agents. Recent advancements in green chemistry have led to the development of more sustainable synthesis routes, reducing environmental impact while maintaining high yields.

In conclusion, CAS No. 7408-09-5, or 2-(Piperidin-1-yl)acetohydrazide, stands as a testament to the ongoing innovation in organic chemistry and pharmacology. Its diverse applications and promising research outcomes underscore its importance as a key compound in contemporary scientific research.